4-Bromo-2-(trimethylsilyl)benzothiophene

• Molecular Formula: C11H13BrSSi
• Molecular Weight: 285.28 g/mol
• IUPAC Name: (4-bromo-1-benzothiophen-2-yl)-trimethylsilane
• InChI: InChI=1S/C11H13BrSSi/c1-14(2,3)11-7-8-9(12)5-4-6-10(8)13-11/h4-7H,1-3H3
• InChI Key: HQMDBGODFMLDQY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC2=C(S1)C=CC=C2Br

Description

4-Bromo-2-(trimethylsilyl)benzothiophene is a useful research compound. Its molecular formula is C11H13BrSSi and its molecular weight is 285.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of ˜80% pure 4-bromobenzothiophene (580 mg, 2.7 mmol) and chlorotrimethylsilane (0.70 mL, 5.4 mmol) in dry THF (10 mL) was cooled to −70° C. and 2 M LDA in 1:1 THF/heptane (1.35 mL, 5.4 mmol) was added dropwise over 2 min. The mixture was stirred at −70° C. for 1.5 h and diluted with ether (80 mL) and 5% aq HCl (20 mL). The organic layer was separated, washed with sat'd aq NaHCO3 (20 mL) and dried over MgSO4. Removal of the solvent left 4-bromo-2-(trimethylsilyl)benzothiophene (740 mg, 95%) as an amber oil.